Cas no 391869-30-0 (N-5-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-4-methyl-3-nitrobenzamide)

N-5-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-4-methyl-3-nitrobenzamide structure

391869-30-0 structure

Product name:N-5-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-4-methyl-3-nitrobenzamide

CAS No:391869-30-0

MF:C₁₈H₁₄FN₅O₄S₂

MW:447.463263988495

CID:6241154

PubChem ID:18553033

N-5-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-4-methyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

- N-5-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-4-methyl-3-nitrobenzamide
- N-[5-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-4-methyl-3-nitrobenzamide
- AKOS024579238
- N-[5-[2-(2-fluoroanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-4-methyl-3-nitrobenzamide
- F0509-2483
- N-(5-((2-((2-fluorophenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-methyl-3-nitrobenzamide
- 391869-30-0
- Oprea1_674300
- Inchi： 1S/C18H14FN5O4S2/c1-10-6-7-11(8-14(10)24(27)28)16(26)21-17-22-23-18(30-17)29-9-15(25)20-13-5-3-2-4-12(13)19/h2-8H,9H2,1H3,(H,20,25)(H,21,22,26)
- InChI Key： MZHCBQHDVLCVLB-UHFFFAOYSA-N
- SMILES： S(C1=NN=C(NC(C2C=CC(C)=C(C=2)[N+](=O)[O-])=O)S1)CC(NC1C=CC=CC=1F)=O

Computed Properties

Exact Mass: 447.04712445g/mol
Monoisotopic Mass: 447.04712445g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 30
Rotatable Bond Count: 6
Complexity: 640
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 183Å²

N-5-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-4-methyl-3-nitrobenzamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0509-2483-2mg	N-[5-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-4-methyl-3-nitrobenzamide	391869-30-0	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0509-2483-3mg	N-[5-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-4-methyl-3-nitrobenzamide	391869-30-0	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0509-2483-5mg	N-[5-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-4-methyl-3-nitrobenzamide	391869-30-0	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0509-2483-30mg	N-[5-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-4-methyl-3-nitrobenzamide	391869-30-0	90%+	30mg	$119.0	2023-05-17
Life Chemicals	F0509-2483-100mg	N-[5-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-4-methyl-3-nitrobenzamide	391869-30-0	90%+	100mg	$248.0	2023-05-17
Life Chemicals	F0509-2483-10μmol	N-[5-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-4-methyl-3-nitrobenzamide	391869-30-0	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0509-2483-5μmol	N-[5-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-4-methyl-3-nitrobenzamide	391869-30-0	90%+	5μl	$63.0	2023-05-17
A2B Chem LLC	BA80211-5mg	N-[5-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-4-methyl-3-nitrobenzamide	391869-30-0		5mg	$272.00	2024-04-20
A2B Chem LLC	BA80211-100mg	N-[5-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-4-methyl-3-nitrobenzamide	391869-30-0		100mg	$697.00	2024-04-20
A2B Chem LLC	BA80211-1mg	N-[5-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-4-methyl-3-nitrobenzamide	391869-30-0		1mg	$245.00	2024-04-20